1-Azido-2,3-difluoro-2,3-dimethylbutane
Overview
Description
“1-Azido-2,3-difluoro-2,3-dimethylbutane” is a complex organic compound. It is derived from 2,3-Difluoro-2,3-dimethylbutane , which is a clear colorless liquid with a petroleum-like odor . The azido group (N3) is added to the 2,3-Difluoro-2,3-dimethylbutane to form the compound .
Synthesis Analysis
The synthesis of “1-Azido-2,3-difluoro-2,3-dimethylbutane” could potentially involve a diazo-transfer reaction . This process involves the use of 2-azido-1,3-dimethylimidazolinium hexafluorophosphate (ADMP), which is a safe and stable crystalline . The choice of base is important in the diazo-transfer reaction .Scientific Research Applications
- Application : 1-Azido-2,3-difluoro-2,3-dimethylbutane can participate in copper(I)-catalyzed [3 + 2] cycloaddition reactions with alkynes, leading to 4-substituted N-tetrafluoroethyl-1,2,3-triazoles. These triazoles can serve as versatile intermediates for further functionalization .
- Application : The title azide can undergo rhodium(II)-catalyzed transannulation with nitriles, yielding novel N-tetrafluoroethylimidazoles. These heterocycles may have unique properties for drug discovery and materials development .
- Application : Treatment of 1-azido-2,3-difluoro-2,3-dimethylbutane with triflic acid leads to enamido triflates. These compounds can participate in diverse reactions, including cross-coupling and cyclization .
- Application : The title azide reacts with primary amines, forming novel 5-difluoromethyl tetrazoles. These tetrazoles may have bioactivity or serve as ligands in coordination chemistry .
- Application : Incorporating fluorine atoms into drug candidates is a common strategy. Compounds like 1-azido-2,3-difluoro-2,3-dimethylbutane could serve as building blocks for designing fluorinated drugs .
Click Chemistry and Triazoles
Novel Fluorinated Heterocycles
Enamido Triflates
5-Difluoromethyl Tetrazoles
Fluorinated Drug Development
Polymer and Material Science
Mechanism of Action
Mode of Action
Azides are generally known for their reactivity and ability to participate in click chemistry reactions .
Biochemical Pathways
The biochemical pathways affected by 1-Azido-2,3-difluoro-2,3-dimethylbutane are currently unknown
Action Environment
The influence of environmental factors on the action, efficacy, and stability of 1-Azido-2,3-difluoro-2,3-dimethylbutane is currently unknown .
properties
IUPAC Name |
1-azido-2,3-difluoro-2,3-dimethylbutane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11F2N3/c1-5(2,7)6(3,8)4-10-11-9/h4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQKYEMSVAMUATG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(C)(CN=[N+]=[N-])F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11F2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Azido-2,3-difluoro-2,3-dimethylbutane | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{2-[(4-chlorophenyl)sulfanyl]-5-cyanophenyl}-3-(trifluoromethyl)benzenecarboxamide](/img/structure/B2396302.png)
![3a,8a-Dimethyl-1,2,3,3a,8,8a-hexahydropyrrolo[2,3-b]indole](/img/structure/B2396303.png)
![3-((1-(5-Methylpyrazolo[1,5-a]pyrimidin-7-yl)piperidin-4-yl)methoxy)-5,6,7,8-tetrahydrocinnoline](/img/structure/B2396304.png)
![1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)ethanone](/img/structure/B2396305.png)
![4-(1-(4-methoxybenzyl)-1H-benzo[d]imidazol-2-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one](/img/structure/B2396314.png)
![(1-Methyl-2-oxabicyclo[2.2.1]heptan-4-yl)methanamine;hydrochloride](/img/structure/B2396315.png)
![N-(4-ethoxyphenyl)-2-[8-(4-methylbenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]acetamide](/img/structure/B2396318.png)
![4-(Benzylthio)-2-(4-isopropylphenyl)pyrazolo[1,5-a]pyrazine](/img/structure/B2396321.png)
![8-((4-Fluorophenyl)sulfonyl)-4-(mesitylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane](/img/structure/B2396322.png)
